2-Methyl-4-(trifluoromethyl)benzoic acid
Overview
Description
2-Methyl-4-(trifluoromethyl)benzoic acid is a derivative of benzoic acid. It has a molecular weight of 204.15 . It is used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of this compound can be achieved from meta-chlorobenzotrifluoride raw material, with 2,2,6,6 tetramethyl piperidine magnesium chlorides or 2,2,6,6 tetramethyl piperidine lithium selectivity deprotonations . It can also be synthesized from 2-(trifluoromethyl)benzoic acid by treating it with concentrated sulfuric acid, stirring, and adding fuming nitric acid dropwise .Molecular Structure Analysis
The molecular properties of this compound have been studied using molecular orbital and empirical methods .Chemical Reactions Analysis
This compound was used in the synthesis of 1,3,4-oxadiazole derivatives containing 2-fluoro-4-methoxy moiety . It was also used to investigate the binding of 2-pyridinone and amino acid derivative as ligands with chaperones PapD and FimC by surface plasmon resonance and 1 HNMR spectroscopy .Physical and Chemical Properties Analysis
This compound is a slightly yellow to yellow-brown crystalline powder . It has a melting point of 13-14 °C and a boiling point of 94-95 °C/21 mmHg .Scientific Research Applications
Quantitative Structure-Metabolism Relationships
Research by Ghauri et al. (1992) investigated the metabolic fate of compounds including 2-, 3-, and 4-trifluoromethyl benzoic acids. This study used computational chemistry and NMR spectroscopy, revealing that phase II glucuronidation or glycine conjugation reactions predominantly dominated the metabolism of these compounds.
Polyacrylic Derivative Applications
Rodri´guez et al. (1999) developed a high-molecular-weight polyacrylic system incorporating Triflusal, a derivative of 2-methyl-4-(trifluoromethyl)benzoic acid, for antithrombogenic properties. The study, presented in the Journal of Materials Science: Materials in Medicine, describes the application of this system as resorbable coatings of vascular grafts.
EP1 Receptor Selective Antagonists
Research by Naganawa et al. (2006) focused on developing new EP1 receptor selective antagonists, where a compound structurally related to this compound showed optimized antagonist activity.
Regioselective Metalation and Carboxylation
A study by Dmowski and Piasecka-Maciejewska (1998) on 1,3-bis(trifluoromethyl)benzene involved regioselective metalation and subsequent carboxylation to produce compounds such as 2,6-bis(trifluoromethyl)benzoic acid, demonstrating the potential for functional derivatization of related chemical structures.
Directed Lithiation of Benzoic Acids
Bennetau et al. (1995) investigated the directed lithiation of benzoic acids, including those with trifluoromethyl groups, as detailed in the Journal of The Chemical Society-Perkin Transactions 1. This research contributes to understanding the reactivity and potential applications of such compounds in synthetic chemistry.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-methyl-4-(trifluoromethyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2/c1-5-4-6(9(10,11)12)2-3-7(5)8(13)14/h2-4H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGRSPVWAKZZUFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40623419 | |
Record name | 2-Methyl-4-(trifluoromethyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40623419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23984-82-9 | |
Record name | 2-Methyl-4-(trifluoromethyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40623419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-4-(trifluoromethyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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